Cas no 86789-15-3 (4,6-Bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4,6-Bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 86789-15-3
• MF: C₈H₃F₆N₃
• MW: 255.119941949844
• CID: 1080228
• PubChem ID: 13115796
• Update Time: 2025-04-20

4,6-Bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• 86789-15-3
• DB-294941

• Inchi： 1S/C8H3F6N3/c9-7(10,11)4-1-5(8(12,13)14)16-6-3(4)2-15-17-6/h1-2H,(H,15,16,17)
• InChI Key： KOFSFUPXASGKKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=NN2)(F)F

Computed Properties

• Exact Mass: 255.02311608g/mol
• Monoisotopic Mass: 255.02311608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų